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Compound of Interest

Compound Name: 1,2-Dichlorobenzene-D4

Cat. No.: B032888

Technical Guide: 1,2-Dichlorobenzene-D4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical
properties of 1,2-Dichlorobenzene-D4, its applications in experimental research, and an
overview of the metabolic pathways of its non-deuterated analog.

Core Chemical Information

1,2-Dichlorobenzene-D4 is a deuterated form of 1,2-dichlorobenzene, where four hydrogen
atoms on the benzene ring have been replaced with deuterium. This isotopic labeling makes it
a valuable tool in various analytical and research applications.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Citations
CAS Number 2199-69-1

Molecular Formula CeDaCl2

Molecular Weight 151.03 g/mol

o-Dichlorobenzene-d4,
Synonyms Tetradeutero-1,2-
dichlorobenzene

Physicochemical Data

1,2-Dichlorobenzene-D4 is a colorless liquid with physical properties similar to its non-
deuterated counterpart.

Table 2: Physicochemical Properties

Property Value

Appearance Colorless liquid
Density 1.341 g/mL at 25 °C
Boiling Point 178-180 °C

Melting Point -17 °C

- Poorly soluble in water, miscible with most
Solubility i
organic solvents.

Experimental Applications and Protocols

A primary application of 1,2-Dichlorobenzene-D4 is as a surrogate or internal standard in
analytical chemistry, particularly in gas chromatography-mass spectrometry (GC/MS) methods
for the analysis of volatile organic compounds (VOCS).

EPA Method 524.2 is a widely used procedure for the "Measurement of Purgeable Organic
Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry". In this
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method, 1,2-Dichlorobenzene-D4 is used as a surrogate standard to monitor the performance
of the analytical procedure.

Methodology Overview:

Preparation of Fortification Solution: A solution containing the internal standard (e.g.,
fluorobenzene), and surrogate compounds, including 1,2-Dichlorobenzene-D4, is prepared
in methanol. A typical concentration is 5 pg/mL for each component.[1]

o Sample Fortification: A small aliquot (e.g., 5 pL) of this fortification solution is added to a 25
mL water sample. This results in a known concentration (e.g., 1 pg/L) of the surrogate in the
sample.[1]

e Purge and Trap: The volatile organic compounds are purged from the water sample using an
inert gas. The purged compounds are then trapped on a solid sorbent.

o Thermal Desorption and GC/MS Analysis: The trapped compounds are thermally desorbed
and transferred to a gas chromatograph for separation, followed by detection and
guantification using a mass spectrometer.

o Data Analysis: The recovery of 1,2-Dichlorobenzene-D4 is calculated to assess the
efficiency of the sample preparation and analysis process.
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Experimental Workflow: EPA Method 524.2
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EPA Method 524.2 Workflow

Metabolic Pathways of 1,2-Dichlorobenzene

While specific metabolic studies on the deuterated form are not widely available, the
biotransformation of the parent compound, 1,2-dichlorobenzene, has been studied. The
primary site of metabolism is the liver, involving Phase | and Phase Il reactions.

Phase | Metabolism: The initial step is an oxidation reaction catalyzed by cytochrome P450
enzymes. This reaction introduces a hydroxyl group to the aromatic ring, forming

dichlorophenols.[2]
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Phase Il Metabolism: The dichlorophenol metabolites are then conjugated with endogenous
molecules, such as glutathione or sulfate, to increase their water solubility and facilitate their
excretion from the body. The major route of biotransformation is through the glutathione
pathway, leading to the formation of mercapturic acids.[3]

Metabolic Pathway of 1,2-Dichlorobenzene

1,2-Dichlorobenzene

l

Phase | Metabolism
(Cytochrome P450 Oxidation)

l

Dichlorophenols

Glutathione Conjugates Sulfate Conjugates
Excretion

Click to download full resolution via product page

Biotransformation of 1,2-Dichlorobenzene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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